![molecular formula C13H19N3O B2379515 N-[1-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-7-yl]prop-2-enamide CAS No. 2093816-51-2](/img/structure/B2379515.png)
N-[1-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-7-yl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazol-7-yl]prop-2-enamide, commonly known as PTI-125, is a small molecule drug that has been studied for its potential therapeutic applications in various neurological disorders. It is a derivative of indazole, a heterocyclic aromatic organic compound, and has been shown to have promising effects in preclinical studies.
Mechanism of Action
PTI-125 is a potent inhibitor of the protein tyrosine phosphatase sigma (PTPσ), which is involved in the regulation of axonal growth and regeneration. By inhibiting PTPσ, PTI-125 promotes axonal growth and regeneration, reduces neuroinflammation, and improves cognitive function.
Biochemical and physiological effects:
PTI-125 has been shown to have a number of biochemical and physiological effects in preclinical studies. It promotes axonal growth and regeneration, reduces neuroinflammation, and improves cognitive function. It also has antioxidant properties and can protect neurons from oxidative stress.
Advantages and Limitations for Lab Experiments
PTI-125 has several advantages for lab experiments, including its high purity and high yield synthesis, its potent inhibitory activity against PTPσ, and its neuroprotective effects. However, there are also some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of PTI-125. One potential application is in the treatment of Alzheimer's disease, where PTI-125 may have the potential to slow or reverse the cognitive decline associated with the disease. Another potential application is in the treatment of traumatic brain injury, where PTI-125 may promote axonal growth and regeneration and reduce neuroinflammation. Additionally, PTI-125 may have potential applications in the treatment of other neurological disorders, such as multiple sclerosis and Parkinson's disease. Further research is needed to fully understand the potential therapeutic applications of PTI-125 and to develop effective treatment strategies.
Synthesis Methods
The synthesis of PTI-125 involves the reaction of 1H-indazole-7-carboxylic acid with isobutylamine to form an intermediate, which is then reacted with acryloyl chloride to produce the final product. The synthesis has been optimized to yield high purity and high yield of the final product.
Scientific Research Applications
PTI-125 has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, traumatic brain injury, and multiple sclerosis. Preclinical studies have shown that PTI-125 has neuroprotective effects, reduces neuroinflammation, and improves cognitive function.
properties
IUPAC Name |
N-(1-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-4-12(17)15-11-7-5-6-10-8-14-16(9(2)3)13(10)11/h4,8-9,11H,1,5-7H2,2-3H3,(H,15,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCVHQYLHMKPKEU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=C(CCCC2NC(=O)C=C)C=N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.